Cas no 941991-05-5 (N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide)

N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide structure
941991-05-5 structure
Product Name:N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
CAS No:941991-05-5
MF:C22H28N2O6S
MW:448.532525062561
CID:5954377
PubChem ID:16826837
Update Time:2023-11-23

N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
    • 2-Piperidineacetamide, N-(2,4-dimethoxyphenyl)-1-[(4-methoxyphenyl)sulfonyl]-
    • N-(2,4-dimethoxyphenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide
    • 941991-05-5
    • N-(2,4-dimethoxyphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
    • F2267-0428
    • N-(2,4-dimethoxyphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide
    • AKOS024634074
    • Inchi: 1S/C22H28N2O6S/c1-28-17-7-10-19(11-8-17)31(26,27)24-13-5-4-6-16(24)14-22(25)23-20-12-9-18(29-2)15-21(20)30-3/h7-12,15-16H,4-6,13-14H2,1-3H3,(H,23,25)
    • InChI Key: CZCWGDSXYLXPNO-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCCCC1CC(NC1=CC=C(OC)C=C1OC)=O

Computed Properties

  • Exact Mass: 448.16680779g/mol
  • Monoisotopic Mass: 448.16680779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.262±0.06 g/cm3(Predicted)
  • pka: 13.74±0.70(Predicted)

N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide Pricemore >>

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